Cas no 2387602-64-2 (2-(1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride)

• Product Name: 2-(1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride
• CAS No: 2387602-64-2
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD32670560
• CID: 5184802
• PubChem ID: 145945005
• Update Time: 2026-03-05

2-(1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-ethanamine, hydrochloride (1:1)
• 2-(1-bicyclo[1.1.1]pentanyl)ethanamine
• 2-(1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride
• MFCD32670560
• 2-(Bicyclo[1.1.1]pentan-1-yl)ethan-1-amine hydrochloride
• 2-(1-BICYCLO[1.1.1]PENTANYL)ETHANAMINE HYDROCHLORIDE
• EN300-26952480
• EN300-37374056
• 2-{bicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride
• 2-{Bicyclo[1.1.1]pentan-1-yl}ethanamine HCl
• 2387602-64-2
• D97056

• MDL： MFCD32670560
• Inchi： 1S/C7H13N.ClH/c8-2-1-7-3-6(4-7)5-7;/h6H,1-5,8H2;1H
• InChI Key： JHUQGMZKFMUMTP-UHFFFAOYSA-N
• SMILES： C(C12CC(C1)C2)CN.Cl

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride

Exploring the Potential of 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride (CAS No. 2387602-64-2) in Modern Chemistry

The compound 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride (CAS No. 2387602-64-2) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive bicyclo[1.1.1]pentane scaffold, this molecule offers a range of intriguing properties that make it a valuable building block for pharmaceutical research and development. In this article, we delve into the molecular structure, applications, and emerging trends surrounding this compound.

At the heart of 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride lies its rigid bicyclic framework, which imparts unique steric and electronic characteristics. The bicyclo[1.1.1]pentane core is known for its high strain energy and compact geometry, making it an attractive bioisostere for traditional aromatic rings or linear alkyl chains in drug design. Researchers are increasingly exploring this scaffold to improve drug-like properties such as metabolic stability, solubility, and target binding affinity.

The hydrochloride salt form of this amine compound enhances its stability and handling properties, making it more practical for laboratory use and potential industrial applications. This modification is particularly important for researchers working on small molecule therapeutics and pharmaceutical intermediates, where salt forms can significantly influence the compound's physical and chemical behavior.

Recent advancements in medicinal chemistry have highlighted the growing importance of three-dimensional molecular architectures in drug discovery. The bicyclo[1.1.1]pentane motif in 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride represents a prime example of this trend, offering solutions to challenges in drug permeability and target engagement. Pharmaceutical companies are actively investigating such scaffolds to develop next-generation therapeutics with improved efficacy and safety profiles.

In the context of central nervous system (CNS) drug development, the structural features of 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride show particular promise. The compound's ability to potentially cross the blood-brain barrier while maintaining metabolic stability makes it an interesting candidate for neurological research. This aligns with current industry focus on addressing unmet medical needs in neurodegenerative diseases and psychiatric disorders.

The synthesis and application of 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride also intersect with cutting-edge trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are developing more efficient synthetic routes to access this and related strained bicyclic compounds, reducing waste and energy consumption in the process. These efforts support the pharmaceutical industry's broader commitment to environmental responsibility.

From a commercial perspective, the demand for specialized building blocks like 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride continues to grow. Contract research organizations and custom synthesis providers are expanding their catalogs to include such innovative compounds, catering to the needs of drug discovery teams worldwide. The compound's unique structural features position it as a valuable asset in the competitive landscape of pharmaceutical innovation.

Looking ahead, the scientific community anticipates that 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride and related compounds will play an increasingly important role in addressing complex challenges in drug discovery. As researchers continue to explore the boundaries of three-dimensional drug design, this molecule serves as both a tool and inspiration for developing novel therapeutic agents with improved properties and clinical potential.

For laboratories and research institutions working with 2-(1-bicyclo[1.1.1]pentanyl)ethanamine hydrochloride, proper handling and storage procedures should always be followed according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, all chemical substances require appropriate precautions to ensure safe and effective use in research applications.